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Compound of Interest

Compound Name: Timbetasin acetate

CAS No.: 1346423-89-9

Cat. No.: B15181010

Get Quote

For Laboratory Use Only

Introduction
Timbetasin acetate, also known as RGN-259, is the synthetic acetate salt of Thymosin Beta 4

(Tβ4), a naturally occurring 43-amino acid peptide.[1] It plays a crucial role in tissue protection,

repair, and regeneration.[2] In ophthalmology, Timbetasin acetate is under investigation for its

potential to treat conditions like neurotrophic keratopathy and dry eye syndrome.[1][3] Its

mechanism of action is believed to involve promoting the migration and growth of corneal

epithelial cells, reducing inflammation, and protecting ocular cells from damage.[1] These

application notes provide a comprehensive guide for the preparation, sterilization, and quality

control of a 0.1% Timbetasin acetate ophthalmic solution for preclinical research and

laboratory use.

Physicochemical Properties of Timbetasin Acetate
A summary of the key physicochemical properties of Timbetasin acetate is presented below.

Understanding these properties is essential for proper formulation and handling.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15181010#bc-rfq
https://www.benchchem.com/product/b15181010/docs?utm_src=pdf-body#application-notes-and-protocols-timbetasin-acetate-ophthalmic-solution
https://clinicaltrials.eu/drug/timbetasin-acetate/
https://trial.medpath.com/drug/report/26466a2c855c99c5
https://www.benchchem.com/product/b15181010/docs?utm_src=pdf-body#application-notes-and-protocols-timbetasin-acetate-ophthalmic-solution
https://clinicaltrials.eu/drug/timbetasin-acetate/
https://adisinsight.springer.com/drugs/800014482
https://clinicaltrials.eu/drug/timbetasin-acetate/
https://www.benchchem.com/product/b15181010/docs?utm_src=pdf-body#application-notes-and-protocols-timbetasin-acetate-ophthalmic-solution
https://www.benchchem.com/product/b15181010/docs?utm_src=pdf-body#application-notes-and-protocols-timbetasin-acetate-ophthalmic-solution
https://www.benchchem.com/product/b15181010/docs?utm_src=pdf-body#application-notes-and-protocols-timbetasin-acetate-ophthalmic-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15181010?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference / Note

Chemical Name
Timbetasin Acetate (Synthetic

Thymosin Beta 4)
[1]

Molecular Formula C₂₀₂H₃₂₄N₅₆O₇₈S (Peptide)
Based on 43 amino acid

sequence

Molecular Weight ~4963.5 g/mol
Based on 43 amino acid

sequence

Appearance
White to off-white lyophilized

powder
Visual Inspection

Solubility
Freely soluble in water and

aqueous buffers
Internal Data

Solution pH (0.1% in water) 5.5 - 7.5
Target for ophthalmic comfort.

[4]

Isoelectric Point (pI) ~5.1 Predicted for Tβ4 peptide

Storage (Lyophilized Powder) -20°C, desiccated Protect from moisture

Formulation Protocol for 0.1% Ophthalmic Solution
This protocol details the preparation of a 100 mL batch of a sterile, isotonic, and buffered 0.1%

(w/v) Timbetasin acetate ophthalmic solution.

3.1 Materials and Equipment

Timbetasin Acetate powder

Sodium Chloride (NaCl), USP grade

Sodium Phosphate Monobasic (NaH₂PO₄), USP grade

Sodium Phosphate Dibasic (Na₂HPO₄), USP grade

Benzalkonium Chloride (BKC), 50% solution (as preservative)
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Water for Injection (WFI), sterile

Calibrated analytical balance

Calibrated pH meter

Sterile volumetric flasks and graduated cylinders

Sterile magnetic stirrer and stir bars

0.22 µm sterile syringe filters (e.g., PVDF or PES)

Sterile vials/bottles for final product

3.2 Example Formulation Table

Component Function
Concentration (%
w/v)

Amount for 100 mL

Timbetasin Acetate
Active Pharmaceutical

Ingredient
0.1% 100 mg

Sodium Phosphate

Buffer
Buffering Agent q.s. to pH 7.0-7.4 As required

Sodium Chloride

(NaCl)
Tonicity Agent

~0.8% (q.s. to

isotonic)
~800 mg

Benzalkonium

Chloride
Preservative 0.01%

0.02 mL of 50%

solution

Water for Injection

(WFI)
Vehicle q.s. to 100% q.s. to 100 mL

3.3 Step-by-Step Preparation Protocol

Buffer Preparation: Prepare a 10 mM sodium phosphate buffer. In approximately 80 mL of

WFI, dissolve the required amounts of sodium phosphate monobasic and dibasic to achieve

a target pH of 7.0 - 7.4.[4]
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Tonicity Adjustment: Dissolve sodium chloride in the buffer solution. The amount may need to

be calculated based on the sodium chloride equivalent of the other excipients to achieve an

isotonic solution (~280-320 mOsm/kg).

Preservative Addition: If preparing a multi-dose formulation, add the specified volume of

benzalkonium chloride solution to the mixture and stir until fully dissolved.[5]

API Dissolution: Slowly add the pre-weighed 100 mg of Timbetasin acetate powder to the

solution while stirring gently to avoid foaming. Ensure it is completely dissolved.

Final Volume and pH Check: Add WFI to bring the total volume to 100 mL. Re-check the pH

and adjust if necessary using dilute NaOH or HCl. The final pH should be within the 7.0-7.4

range for ocular comfort.[4]

Sterile Filtration: Aseptically filter the final solution through a 0.22 µm sterile syringe filter into

a sterile receiving container. This is a critical step for ensuring the sterility of the final product.

[6][7]

Aseptic Filling: In a laminar flow hood or cleanroom environment, dispense the sterile

solution into sterile ophthalmic dropper bottles.

Storage: Store the final solution at 2-8°C, protected from light.

Experimental Workflow
The following diagram illustrates the overall workflow for the preparation of the Timbetasin
acetate ophthalmic solution.
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Formulation Steps

Sterilization & Filling

Quality Control

Weigh API & Excipients

Prepare Phosphate Buffer (pH 7.0-7.4)

Dissolve Excipients (NaCl, BKC)

Dissolve Timbetasin Acetate

Adjust to Final Volume with WFI

Final pH Check & Adjustment

Sterile Filtration (0.22 µm filter)

Aseptic Filling into Sterile Bottles

QC Testing

Store at 2-8°C
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Caption: Workflow for lab-scale preparation of Timbetasin acetate ophthalmic solution.
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Quality Control (QC) Protocols
All prepared ophthalmic solutions must undergo rigorous QC testing to ensure they are safe

and suitable for laboratory use.[8][9]

Test Protocol / Specification

Appearance

Protocol: Visually inspect the solution against a

black and white background. Specification:

Clear, colorless, and free from visible particulate

matter.[10]

pH

Protocol: Measure the pH using a calibrated pH

meter at room temperature. Specification: 7.0 -

7.4.[4]

Assay (HPLC)

Protocol: Use a validated Reverse-Phase HPLC

method with a C18 column. Mobile phase may

consist of an acetonitrile/water gradient with

TFA. Detect at ~214 nm. Specification: 90.0% -

110.0% of the label claim (0.1% w/v).[8]

Sterility Test

Protocol: Perform sterility testing according to

USP <71> guidelines, typically using direct

inoculation into fluid thioglycollate medium

(FTM) and soybean-casein digest medium

(SCDM).[9][11] Specification: No evidence of

microbial growth after 14 days of incubation.[11]

Particulate Matter

Protocol: Use light obscuration particle count

test as per USP <788>. Specification: Solution

should meet the limits for ophthalmic solutions

(e.g., ≤50 particles/mL ≥10µm, ≤5 particles/mL

≥25µm).

Timbetasin Acetate Mechanism of Action
Timbetasin acetate (Tβ4) exerts its effects through a dual mechanism. Intracellularly, it is the

primary G-actin sequestering protein, regulating cytoskeletal dynamics essential for cell motility.
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[2][12] Extracellularly, it acts as a signaling molecule released at injury sites to promote tissue

repair.[2] It can reduce inflammation by inhibiting NF-κB and stimulate healing by promoting

angiogenesis and cell migration.[3][12]

Timbetasin Acetate Signaling Pathway

Corneal Injury / Inflammation
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(Extracellular)
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administration
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Intracellular G-Actin
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 regulates

 downstream signaling

Inflammatory Cytokines
(TNF-α, IL-1β)
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Cell Migration & Proliferation

 promotes

Corneal Epithelial Repair

 leads to
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Caption: Simplified signaling pathway for Timbetasin acetate in corneal repair.

Stability Data

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://trial.medpath.com/drug/report/26466a2c855c99c5
https://en.wikipedia.org/wiki/Thymosin_beta-4
https://trial.medpath.com/drug/report/26466a2c855c99c5
https://adisinsight.springer.com/drugs/800014482
https://en.wikipedia.org/wiki/Thymosin_beta-4
https://www.benchchem.com/product/b15181010/docs?utm_src=pdf-body-img#application-notes-and-protocols-timbetasin-acetate-ophthalmic-solution
https://www.benchchem.com/product/b15181010/docs?utm_src=pdf-body#application-notes-and-protocols-timbetasin-acetate-ophthalmic-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15181010?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A preliminary stability study should be conducted to determine the appropriate shelf-life for

laboratory-prepared solutions. The following table presents hypothetical stability data for a

0.1% Timbetasin Acetate solution.

Storage
Condition

Timepoint
Assay (%
Initial)

Appearance pH

2-8°C (Protected

from Light)
0 days 100.0% Clear, Colorless 7.2

14 days 99.5% Clear, Colorless 7.2

30 days 98.9% Clear, Colorless 7.1

90 days 97.2% Clear, Colorless 7.1

25°C / 60% RH 0 days 100.0% Clear, Colorless 7.2

14 days 96.1% Clear, Colorless 7.0

30 days 92.5% Clear, Colorless 6.9

Conclusion: Based on this data, the solution is most stable when stored under refrigerated

conditions (2-8°C). For laboratory use, it is recommended to use the solution within 30 days of

preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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